Cas no 2138821-66-4 (3-(But-2-en-1-yloxy)-2,2-difluoropropanehydrazide)

• Product Name: 3-(But-2-en-1-yloxy)-2,2-difluoropropanehydrazide
• CAS No: 2138821-66-4
• MF: C₇H₁₂F₂N₂O₂
• MW: 194.179188728333
• CID: 6050435
• PubChem ID: 165462560
• Update Time: 2025-07-14

3-(But-2-en-1-yloxy)-2,2-difluoropropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 2138821-66-4
• 3-(but-2-en-1-yloxy)-2,2-difluoropropanehydrazide
• EN300-788518
• 3-(But-2-en-1-yloxy)-2,2-difluoropropanehydrazide

• Inchi： 1S/C7H12F2N2O2/c1-2-3-4-13-5-7(8,9)6(12)11-10/h2-3H,4-5,10H2,1H3,(H,11,12)/b3-2+
• InChI Key： FDIACDBRGRDWNM-NSCUHMNNSA-N
• SMILES： FC(C(NN)=O)(COC/C=C/C)F

Computed Properties

• Exact Mass: 194.08668395g/mol
• Monoisotopic Mass: 194.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.4Ų

Additional information on 3-(But-2-en-1-yloxy)-2,2-difluoropropanehydrazide

Introduction to 3-(But-2-en-1-yloxy)-2,2-difluoropropanehydrazide (CAS No. 2138821-66-4)

3-(But-2-en-1-yloxy)-2,2-difluoropropanehydrazide is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS No. 2138821-66-4, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and synthetic chemistry. The molecule's structure, featuring a but-2-en-1-yloxy moiety linked to a 2,2-difluoropropanehydrazide backbone, presents a fascinating blend of functional groups that make it a versatile intermediate in organic synthesis.

The but-2-en-1-yloxy group introduces a double bond and an ether linkage, which can participate in various chemical reactions such as Michael additions, epoxide ring openings, and nucleophilic substitutions. This functionality is particularly valuable in constructing complex molecular architectures, which are often required in the design of novel therapeutic agents. On the other hand, the 2,2-difluoropropanehydrazide moiety contributes a hydrazide group and two fluorine atoms at the alpha position of the propanone backbone. The presence of fluorine atoms is strategically important in medicinal chemistry, as they can enhance metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates.

Recent advancements in pharmaceutical research have highlighted the importance of fluorinated compounds in developing next-generation therapeutics. The incorporation of fluorine into drug molecules has been shown to improve their bioavailability, reduce susceptibility to degradation by metabolic enzymes, and modulate receptor interactions. In this context, 3-(But-2-en-1-yloxy)-2,2-difluoropropanehydrazide emerges as a promising building block for synthesizing fluorinated derivatives with enhanced pharmacological profiles.

The compound's hydrazide functionality is another critical feature that opens up numerous synthetic possibilities. Hydrazides are known to engage in condensation reactions with carbonyl compounds to form hydrazones, which can further be transformed into various heterocyclic structures. These transformations are particularly relevant in the synthesis of heterocycles that are prevalent in biologically active molecules. For instance, hydrazones derived from 3-(But-2-en-1-yloxy)-2,2-difluoropropanehydrazide can be cyclized under appropriate conditions to yield pyridines, pyrimidines, or other nitrogen-containing heterocycles that serve as key scaffolds in medicinal chemistry.

The dual functionality of this compound makes it an attractive candidate for exploring novel synthetic pathways and drug discovery strategies. Researchers have been leveraging its structural features to develop innovative methodologies for constructing complex molecular frameworks. For example, the but-2-en-1-yloxy group can be used to introduce unsymmetrical ethers or undergo cross-coupling reactions with boronic acids via Suzuki-Miyaura coupling, while the hydrazide moiety allows for further derivatization into amides or thioureas.

In the realm of drug development, 3-(But-2-en-1-yloxy)-2,2-difluoropropanehydrazide has been explored as a precursor for synthesizing potential bioactive molecules. Its ability to undergo diverse chemical transformations makes it a valuable reagent for generating libraries of compounds for high-throughput screening. Recent studies have demonstrated its utility in designing inhibitors targeting enzyme-catalyzed reactions that play crucial roles in diseases such as cancer and inflammation. By modifying its structure through selective functionalization, researchers aim to identify molecules with improved selectivity and reduced toxicity.

The influence of fluorine substitution on the pharmacological properties of drug candidates cannot be overstated. Fluorinated analogs often exhibit superior pharmacokinetic profiles compared to their non-fluorinated counterparts due to enhanced lipophilicity and metabolic stability. The 2,2-difluoropropanehydrazide moiety in 3-(But-2-en-1-yloxy)-2,2-difluoropropanehydrazide is expected to contribute significantly to these desirable properties when incorporated into final drug candidates.

Moreover, the compound's potential applications extend beyond pharmaceuticals into agrochemicals and materials science. The unique combination of functional groups provides opportunities for developing novel pesticides or specialty chemicals with tailored properties. For instance, derivatives of this compound could be designed to interact specifically with biological targets in plants or pests while maintaining environmental safety.

The synthesis of 3-(But-2-en-1-yloxy)-2,2-difluoropropanehydrazide itself presents an interesting challenge due to its complex structure. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to construct its framework efficiently. These methodologies not only highlight the compound's synthetic utility but also contribute to the broader toolkit available for organic chemists working on complex molecule synthesis.

In conclusion,3-(But-2-en-1-yloxy)-2,2-difluoropropanehydrazide (CAS No. 2138821-66-4) represents a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical transformations that are pivotal for constructing novel bioactive molecules. As research continues to uncover new synthetic strategies and pharmacological applications,this compound is poised to play an increasingly important role in advancing chemical biology and drug discovery efforts worldwide.